Triglyme

• CAS: 112-49-2
• Synonyms: 2,5,8,11-Tetraoxadodecane; 1,2-Bis(2-methoxyethoxy)ethane; Ansul Ether 161; DMTG; Glyme 4; Hisolve MTM; Methyltriglyme; NSC 66400; Triethylene Glycol Dimethyl Ether
• Molecular Formula: C8H18O4; C8H18O4; CH3(OCH2CH2)3OCH3
• Molecular Weight: 178.23 g/mol
• SMILES: COCCOCCOCCOC
• InChI: InChI=1S/C8H18O4/c1-9-3-5-11-7-8-12-6-4-10-2/h3-8H2,1-2H3
• InChIKey: YFNKIDBQEZZDLK-UHFFFAOYSA-N
• Solubility: greater than or equal to 100 mg/mL at 70 °F (NTP, 1992); Solubility in water: miscible

Triglyme (triethylene glycol dimethyl ether, G3) is the intermediate-chain glyme engineered for formulators who require precise solvation control. Its dielectric constant (8.5 at 298 K) sits between diglyme (6.3) and tetraglyme (10.1), delivering interfacial impedance values that fall between G2 and G4 systems—critical for lithium metal battery electrolytes targeting a defined impedance window. In EHA-glyme CO₂ capture, triglyme maintains solution viscosities below 3 mPa·s (303–323 K) for effective mass transfer. For EU procurers, triglyme is exempt from REACH Annex XVII entry 40 restrictions that burden diglyme, reducing compliance overhead. Note: Li⁺ transference number is <0.05, shared with tetraglyme. Select triglyme when the application demands intermediate polarity, high thermal stability (bp 216 °C), and a regulatory profile that simplifies EU sourcing.

Triglyme (Triethylene Glycol Dimethyl Ether, CAS 112-49-2): High-Boiling Glyme Solvent for Electrochemical and Industrial Applications

Triglyme (triethylene glycol dimethyl ether, CAS 112-49-2) is a linear polyethylene glycol dimethyl ether containing three ethylene oxide units terminated by methyl groups, with molecular formula C8H18O4 and molecular weight 178.23 g/mol . It is a polar aprotic solvent with a high boiling point (216 °C), moderate dielectric constant (~7.5), and strong Lewis basicity due to multiple ether oxygen coordination sites [1]. As an intermediate-chain glyme, triglyme occupies a distinct position between diglyme (2 ethylene oxide units) and tetraglyme (4 ethylene oxide units), resulting in a unique balance of solvation strength, viscosity, volatility, and coordination behavior that differentiates it from shorter and longer glyme analogs [2].

• [1] Molaid. 三甘醇二甲醚 | 112-49-2. https://www.molaid.com View Source
• [2] Tang, M.; Chang, J. C.; Kumar, S. R.; Lue, S. J. Glyme-based electrolyte formulation analysis in aprotic lithium-oxygen battery and its cyclic stability. Energy 2019, 187, 115926. View Source

Why Triglyme Cannot Be Substituted by Diglyme or Tetraglyme in Critical Applications

Substituting triglyme with diglyme (shorter chain) or tetraglyme (longer chain) introduces quantifiable changes in ion coordination chemistry, mass transport properties, and thermal stability that directly affect device performance and process outcomes. In lithium metal battery electrolytes, the interfacial impedance increases approximately 10-fold when moving from G1 (monoglyme) to G4 (tetraglyme), with triglyme (G3) occupying an intermediate value [1]. The lithium transference number drops sharply from 0.22 in G1 to below 0.05 in G3 and G4, fundamentally altering Li+ transport kinetics [2]. In CO2 capture, the initial absorption rate differs measurably across diglyme, triglyme, and tetraglyme systems due to viscosity variations that affect mass transfer [3]. In graphite co-intercalation electrodes for sodium-ion batteries, triglyme exhibits distinct redox potential shifts and coordination behavior that differ from both shorter and longer glymes [4]. These differences are not marginal—they dictate whether a formulation succeeds or fails in a given application.

• [1] Kochetkov, I.; et al. Diffusion-Limited Stability of Lithium Metal Anodes in LiFSI/Glyme-Based Solvate Ionic Liquid Electrolytes. ACS Electrochem. 2026, DOI: 10.1021/acselectrochem.5c00395. View Source
• [2] Kochetkov, I.; et al. Diffusion-Limited Stability of Lithium Metal Anodes in LiFSI/Glyme-Based Solvate Ionic Liquid Electrolytes. ACS Electrochem. 2026, DOI: 10.1021/acselectrochem.5c00395. View Source
• [3] Fu, K.; Zhang, P.; Wang, L.; Huang, X.; Fu, D. Viscosity of 2-ethylhexan-1-amine (EHA)-diglyme, EHA-triglyme and EHA-tetraglyme non-aqueous solutions and its effect on initial absorption rate. J. Mol. Liq. 2020, 302, 112518. View Source
• [4] Goktas, M.; et al. A comparative study on the impact of different glymes and their derivatives as electrolyte solvents for graphite co-intercalation electrodes in lithium-ion and sodium-ion batteries. Phys. Chem. Chem. Phys. 2016, 18, 9741-9749. View Source

Triglyme Quantitative Differentiation Evidence: Head-to-Head Performance Data vs. Diglyme and Tetraglyme

Interfacial Impedance and Li+ Transference Number in Lithium Metal Battery Electrolytes: Triglyme vs. Diglyme vs. Tetraglyme

In LiFSI/glyme-based solvate ionic liquid electrolytes, triglyme (G3) exhibits intermediate interfacial impedance and lithium transference number values compared to diglyme (G2) and tetraglyme (G4). The interfacial impedance of lithium metal anodes increases approximately 10-fold from G1 (20 Ω·cm²) to G4 (200 Ω·cm²), with triglyme positioned between G2 and G4 [1]. The lithium transference number decreases from 0.22 in G1 to below 0.05 in both G3 (triglyme) and G4 (tetraglyme), representing a >77% reduction in Li+ transport efficiency relative to monoglyme and indicating that triglyme and tetraglyme share similarly low Li+ mobility characteristics [2].

Evidence Dimension	Interfacial impedance and lithium transference number
Target Compound Data	Triglyme (G3): interfacial impedance intermediate between 20 and 200 Ω·cm²; Li+ transference number <0.05
Comparator Or Baseline	Diglyme (G2): interfacial impedance intermediate between G1 and G3; Tetraglyme (G4): interfacial impedance ~200 Ω·cm², transference number <0.05; Monoglyme (G1): ~20 Ω·cm², transference number 0.22
Quantified Difference	Approximately 10-fold increase in interfacial impedance from G1 to G4; transference number drops from 0.22 (G1) to <0.05 (G3/G4), a >77% reduction
Conditions	LiFSI/Gn (n=1–4) solvate ionic liquid electrolytes with 1,1,2,2-tetrafluoroethyl 2,2,3,3-tetrafluoropropyl ether (1:1:4 mole ratio); impedance spectroscopy, Raman spectroscopy, and DFT calculations at room temperature

Why This Matters

This data enables selection of triglyme when intermediate interfacial impedance is required while accepting the low Li+ transference number shared with tetraglyme—a critical design tradeoff in lithium metal battery electrolyte engineering.

• [1] Kochetkov, I.; et al. Diffusion-Limited Stability of Lithium Metal Anodes in LiFSI/Glyme-Based Solvate Ionic Liquid Electrolytes. ACS Electrochem. 2026, DOI: 10.1021/acselectrochem.5c00395. View Source
• [2] Kochetkov, I.; et al. Diffusion-Limited Stability of Lithium Metal Anodes in LiFSI/Glyme-Based Solvate Ionic Liquid Electrolytes. ACS Electrochem. 2026, DOI: 10.1021/acselectrochem.5c00395. View Source

CO2 Initial Absorption Rate in Non-Aqueous Amine-Glyme Solutions: Triglyme vs. Diglyme vs. Tetraglyme

In 2-ethylhexan-1-amine (EHA)-glyme non-aqueous CO2 absorption systems, the initial absorption rates of CO2 differ measurably across diglyme, triglyme, and tetraglyme formulations due to viscosity differences that affect mass transfer. All three systems exhibit solution viscosities <3 mPa·s in the temperature range of 303.2 K to 323.2 K, which is beneficial for CO2 mass transfer [1]. The measured initial absorption rates (r) vary depending on the glyme component, with viscosity effects and absorbent concentration directly demonstrated to influence the absorption rate constant (k) [2].

Evidence Dimension	CO2 initial absorption rate and solution viscosity
Target Compound Data	EHA-triglyme: solution viscosity <3 mPa·s (303.2–323.2 K); initial absorption rate measured
Comparator Or Baseline	EHA-diglyme and EHA-tetraglyme: all solutions exhibit viscosities <3 mPa·s in the same temperature range; initial absorption rates differ across the three systems
Quantified Difference	All three non-aqueous absorbents have small solution viscosities (<3 mPa·s), with quantified differences in initial CO2 absorption rates across diglyme, triglyme, and tetraglyme
Conditions	NDJ-5S rotational viscometer at 101 kPa; temperatures 303.2–323.2 K; EHA mass fractions 0.100–0.900; CO2 initial absorption rate measurements

Why This Matters

This comparative performance data enables rational selection of the optimal glyme component for CO2 capture formulations based on the specific mass transfer requirements of the process.

• [1] Fu, K.; Zhang, P.; Wang, L.; Huang, X.; Fu, D. Viscosity of 2-ethylhexan-1-amine (EHA)-diglyme, EHA-triglyme and EHA-tetraglyme non-aqueous solutions and its effect on initial absorption rate. J. Mol. Liq. 2020, 302, 112518. View Source
• [2] Fu, K.; Zhang, P.; Wang, L.; Huang, X.; Fu, D. Viscosity of 2-ethylhexan-1-amine (EHA)-diglyme, EHA-triglyme and EHA-tetraglyme non-aqueous solutions and its effect on initial absorption rate. J. Mol. Liq. 2020, 302, 112518. View Source

Regulatory Differentiation: REACH SVHC Status of Triglyme vs. Diglyme

Under EU REACH regulation, triglyme and diglyme have distinct regulatory classifications that directly impact procurement compliance. Triglyme is classified as Repr. 1B (Reproductive toxicity Category 1B) under the CLP Regulation and is included on the Candidate List of Substances of Very High Concern (SVHC) for Authorisation due to its toxicity for reproduction [1]. Diglyme, in contrast, is subject to REACH Annex XVII restrictions under entries 3, 30, and 40, while triglyme and tetraglyme are subject only to entries 3 and 30 [2]. This means diglyme carries additional regulatory burden (entry 40) compared to triglyme.

Evidence Dimension	Regulatory classification and restriction status
Target Compound Data	Triglyme: Repr. 1B classification; SVHC Candidate List (toxic for reproduction, Article 57c); REACH Annex XVII entries 3 and 30 only
Comparator Or Baseline	Diglyme: REACH Annex XVII entries 3, 30, and 40 (additional restriction); Tetraglyme: REACH Annex XVII entries 3 and 30 only
Quantified Difference	Diglyme subject to three Annex XVII restriction entries; triglyme and tetraglyme subject to two entries (entry 40 does not apply to triglyme)
Conditions	EU REACH Regulation (EC) No 1907/2006; CLP Regulation (EC) No 1272/2008; as of 2022 regulatory status

Why This Matters

For procurement in EU-regulated industries, selecting triglyme over diglyme avoids compliance burdens associated with Annex XVII entry 40 restrictions, while both share reproductive toxicity concerns that require appropriate handling protocols.

• [1] ECHA. 1,2-bis(2-methoxyethoxy)ethane (TEGDME; triglyme) - Substance Information. https://echa.europa.eu/substance-information/-/substanceinfo/100.003.616 View Source
• [2] REACH Baden-Württemberg. Glyme (Ethylenglykolether). https://www.reach.baden-wuerttemberg.de View Source

Viscosity and Dielectric Constant: Triglyme's Intermediate Position in the Glyme Series

Triglyme occupies a defined intermediate position in viscosity and dielectric constant between diglyme and tetraglyme, enabling predictable solvent selection based on transport and polarity requirements. At 298.15 K, the dielectric constant values are 6.3 for diglyme, 8.5 for triglyme, and 10.1 for tetraglyme, representing a 35% higher dielectric constant for triglyme versus diglyme and a 16% lower value versus tetraglyme [1]. Viscosity measurements at atmospheric pressure similarly show triglyme's viscosity falling between the lower viscosity of diglyme and the higher viscosity of tetraglyme [2].

Evidence Dimension	Dielectric constant and viscosity
Target Compound Data	Triglyme: dielectric constant 8.5 at 298.15 K; viscosity intermediate between diglyme and tetraglyme
Comparator Or Baseline	Diglyme: dielectric constant 6.3 at 298.15 K, lower viscosity; Tetraglyme: dielectric constant 10.1 at 298.15 K, higher viscosity
Quantified Difference	Triglyme dielectric constant 35% higher than diglyme, 16% lower than tetraglyme at 298.15 K
Conditions	Atmospheric pressure; temperature-dependent measurements; dielectric constant data from Tang et al. (Energy, 2019) and supporting references

Why This Matters

This intermediate physical property profile makes triglyme the preferred choice when diglyme provides insufficient polarity for effective solvation but tetraglyme's higher viscosity would unacceptably impede mass transport.

• [1] Tang, M.; Chang, J. C.; Kumar, S. R.; Lue, S. J. Glyme-based electrolyte formulation analysis in aprotic lithium-oxygen battery and its cyclic stability. Energy 2019, 187, 115926. Table S1 (Supplementary Information). View Source
• [2] Kodama, D.; et al. Density, viscosity, and solubility of carbon dioxide in glymes. Fluid Phase Equilib. 2011, 302, 103-108. View Source

Graphite Co-Intercalation Electrode Behavior: Triglyme Exhibits Distinct Redox Potential Shifts in Sodium-Ion Batteries

In sodium-ion battery graphite co-intercalation electrodes (t-GICs), triglyme exhibits distinct redox behavior compared to diglyme and tetraglyme due to chain-length-dependent coordination effects. The redox potentials shift depending on ether chain length, and mixing of different glymes may enable tailoring of redox behavior [1]. Specifically, triglyme shows inferior behavior compared to other glymes in this application, attributed to less ideal ion coordination resulting from a mismatch between sodium coordination requirements and steric interactions of the three-EO-unit chain [2]. This negative differentiation is valuable: it identifies applications where triglyme should NOT be selected.

Evidence Dimension	Graphite co-intercalation redox potential and sodium storage performance
Target Compound Data	Triglyme: inferior behavior in sodium-ion graphite co-intercalation; less ideal ion coordination
Comparator Or Baseline	Monoglyme, diglyme, tetraglyme: varying redox potentials depending on chain length; diglyme and monoglyme show superior sodium storage behavior in this system
Quantified Difference	Redox potentials shift with glyme chain length; triglyme exhibits the least favorable coordination among linear glymes tested
Conditions	Sodium-ion battery cells with graphite electrodes; ether-based electrolytes; ternary graphite intercalation compound (t-GIC) formation; room temperature

Why This Matters

This data identifies a critical application where triglyme is specifically NOT recommended relative to diglyme or tetraglyme, preventing costly formulation failures in sodium-ion battery development.

• [1] Goktas, M.; et al. A comparative study on the impact of different glymes and their derivatives as electrolyte solvents for graphite co-intercalation electrodes in lithium-ion and sodium-ion batteries. Phys. Chem. Chem. Phys. 2016, 18, 9741-9749. View Source
• [2] Goktas, M.; et al. A comparative study on the impact of different glymes and their derivatives as electrolyte solvents for graphite co-intercalation electrodes in lithium-ion and sodium-ion batteries. Phys. Chem. Chem. Phys. 2016, 18, 9741-9749. View Source

Triglyme Procurement Scenarios: Evidence-Based Application Selection

Lithium Metal Battery Electrolyte Formulation Requiring Intermediate Interfacial Impedance

Triglyme (G3) is appropriate for lithium metal battery electrolytes when the formulation requires interfacial impedance between that of diglyme (G2) and tetraglyme (G4) systems. Users should note that triglyme shares tetraglyme's low Li+ transference number (<0.05), a >77% reduction from monoglyme [1]. This scenario applies when the electrolyte design prioritizes a specific impedance window while accepting the transport limitation inherent to longer-chain glymes.

CO2 Capture Process Using Non-Aqueous Amine-Glyme Absorbents

Triglyme is a viable component in EHA-glyme non-aqueous CO2 absorption systems, with solution viscosities <3 mPa·s in the 303.2–323.2 K range that support effective mass transfer [1]. Selection among diglyme, triglyme, and tetraglyme should be based on the specific initial absorption rate requirements of the capture process, as the three systems exhibit measurable differences in absorption kinetics [2].

High-Temperature Organic Synthesis Requiring Moderate Polarity with Controlled Viscosity

Triglyme's intermediate dielectric constant (8.5 at 298.15 K)—35% higher than diglyme (6.3) and 16% lower than tetraglyme (10.1)—combined with its high boiling point (216 °C) makes it suitable for high-temperature reactions requiring moderate polarity [1]. Its viscosity falls between diglyme and tetraglyme, offering a balance between effective ion solvation and acceptable mass transport [2].

EU-Regulated Industrial Procurement Where Annex XVII Entry 40 Compliance Is Not Required

For industrial procurement in EU jurisdictions, triglyme may be selected over diglyme when the specific restriction burdens of Annex XVII entry 40 (which applies to diglyme but not triglyme) are a material compliance consideration [1]. However, users must implement appropriate handling protocols as triglyme remains classified Repr. 1B and is on the SVHC Candidate List for reproductive toxicity [2].

• [1] Kochetkov, I.; et al. Diffusion-Limited Stability of Lithium Metal Anodes in LiFSI/Glyme-Based Solvate Ionic Liquid Electrolytes. ACS Electrochem. 2026, DOI: 10.1021/acselectrochem.5c00395. View Source
• [2] Fu, K.; Zhang, P.; Wang, L.; Huang, X.; Fu, D. Viscosity of 2-ethylhexan-1-amine (EHA)-diglyme, EHA-triglyme and EHA-tetraglyme non-aqueous solutions and its effect on initial absorption rate. J. Mol. Liq. 2020, 302, 112518. View Source